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Compound of Interest

Compound Name: dichlorostrontium

Cat. No.: B076808

An In-depth Examination of Strontium Chloride's Properties, Safe Handling Protocols, and
Emergency Procedures

Introduction

Dichlorostrontium, more commonly known as strontium chloride (SrCl2), is a salt of strontium
and chlorine that finds application in various scientific endeavors, including biomedical
research and as a precursor for other strontium compounds. While essential for specific
laboratory protocols, a thorough understanding of its chemical properties and associated
hazards is paramount for ensuring the safety of research personnel and the integrity of
experimental outcomes. This guide provides a detailed overview of strontium chloride, its CAS
numbers, and a comprehensive safety data sheet summary tailored for researchers, scientists,
and drug development professionals.

Part 1: Core Chemical and Physical Properties

Strontium chloride is typically encountered in its anhydrous (SrCl2) or hexahydrate
(SrCl2:6H20) form. The hexahydrate is a white crystalline solid that is soluble in water and
alcohol.[1] It is important to note the deliquescent nature of the hexahydrate, meaning it has a
strong tendency to absorb moisture from the air and dissolve.[2]
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- Anhydrous Strontium Strontium Chloride
Identifier ]
Chloride Hexahydrate
CAS Number 10476-85-4 10025-70-4[3][4]
Molecular Formula SrCl2 SrCl2-6H20[5]
Molecular Weight 158.53 g/mol 266.62 g/mol [4]
) ) ) White crystalline needles or
Appearance White crystalline solid[6]
granules[1][2]
Melting Point 874 °C (1605 °F) 61 °C (loses water)[1]
N ) Soluble in water and alcohol[1]
Solubility Soluble in water[1] 2]
pH 5.0-7.0 (50 g/L at 25 °C)[1] Not specified

Part 2: Safety and Hazard Information

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), strontium chloride is classified as causing serious eye damage.[7] Some classifications
also include skin irritation and respiratory irritation.[8] It is harmful if swallowed.[8]

Hazard Statements (H-Statements):

e H302: Harmful if swallowed.[8]

H315: Causes skin irritation.[8]

H318: Causes serious eye damage.[4][5][7][8][9]

H335: May cause respiratory irritation.[3]

H402: Harmful to aquatic life.

Precautionary Statements (P-Statements):

e P261: Avoid breathing dust.[8]
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e P270: Do not eat, drink or smoke when using this product.[8]
o P280: Wear protective gloves, protective clothing, and eye/face protection.[2][3][4][7][8][9]

e P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel
unwell.[8]

e P302+P352: IF ON SKIN: Wash with plenty of water.[8]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[3][4][5][71[8][9]

e P310: Immediately call a POISON CENTER or doctor/physician.[4][5][7][8][9]

Part 3: Handling, Storage, and Emergency Protocols
Safe Handling Procedures

The primary objective when handling strontium chloride is to minimize exposure and prevent
contamination. The causality behind these protocols is rooted in the compound's potential to
cause serious eye damage and irritation to the skin and respiratory tract.

Experimental Workflow for Safe Handling:

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://store.apolloscientific.co.uk/storage/msds/IN3352_msds.pdf
https://archpdfs.lps.org/Chemicals/Strontium%20Chloride.pdf
https://www.cdhfinechemical.com/images/product/msds/102_408244773_StrontiumChloride-CASNO-10025-70-4-MSDS.pdf
https://aksci.com/sds/D803_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=S25588&productDescription=STRONTIUM+CHLORIDE+25G+LG&vendorId=VN00115888&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/IN3352_msds.pdf
https://www.carlroth.com/medias/SDB-4473-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTQ3MTV8YXBwbGljYXRpb24vcGRmfGFHTTFMMmcwTkM4NU1qQTVPVFl3Tmprek56a3dMMU5FUWw4ME5EY3pYME5JWDBWT0xuQmtaZ3wwZjcwMDRiNjcyODkwNDRkZGE3MTYwNDM4YjYyN2ZkMWM4MWMxMmEzNmI5ZGFiYzRhNDJjYzQ4ZTQ5OTVhMGI3
https://store.apolloscientific.co.uk/storage/msds/IN3352_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/IN3352_msds.pdf
https://www.cdhfinechemical.com/images/product/msds/102_408244773_StrontiumChloride-CASNO-10025-70-4-MSDS.pdf
https://aksci.com/sds/D803_SDS.pdf
https://www.carlroth.com/medias/SDB-1L5H-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDcyODF8YXBwbGljYXRpb24vcGRmfGFESmtMMmhsWVM4NU1UY3dNemsyTWpneU9URXdMMU5FUWw4eFREVklYMGRDWDBWT0xuQmtaZ3w3MzI2YTQ5MzlhNWVmNDQ1NTJhODFmN2UwZDI5MTc0NjY0NzBjMDUyZmMzNDg5MzdmMDYzMDFjODZlN2FmYzk0
https://www.fishersci.com/store/msds?partNumber=S25588&productDescription=STRONTIUM+CHLORIDE+25G+LG&vendorId=VN00115888&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/IN3352_msds.pdf
https://www.carlroth.com/medias/SDB-4473-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTQ3MTV8YXBwbGljYXRpb24vcGRmfGFHTTFMMmcwTkM4NU1qQTVPVFl3Tmprek56a3dMMU5FUWw4ME5EY3pYME5JWDBWT0xuQmtaZ3wwZjcwMDRiNjcyODkwNDRkZGE3MTYwNDM4YjYyN2ZkMWM4MWMxMmEzNmI5ZGFiYzRhNDJjYzQ4ZTQ5OTVhMGI3
https://aksci.com/sds/D803_SDS.pdf
https://www.carlroth.com/medias/SDB-1L5H-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDcyODF8YXBwbGljYXRpb24vcGRmfGFESmtMMmhsWVM4NU1UY3dNemsyTWpneU9URXdMMU5FUWw4eFREVklYMGRDWDBWT0xuQmtaZ3w3MzI2YTQ5MzlhNWVmNDQ1NTJhODFmN2UwZDI5MTc0NjY0NzBjMDUyZmMzNDg5MzdmMDYzMDFjODZlN2FmYzk0
https://www.fishersci.com/store/msds?partNumber=S25588&productDescription=STRONTIUM+CHLORIDE+25G+LG&vendorId=VN00115888&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/IN3352_msds.pdf
https://www.carlroth.com/medias/SDB-4473-CH-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNTQ3MTV8YXBwbGljYXRpb24vcGRmfGFHTTFMMmcwTkM4NU1qQTVPVFl3Tmprek56a3dMMU5FUWw4ME5EY3pYME5JWDBWT0xuQmtaZ3wwZjcwMDRiNjcyODkwNDRkZGE3MTYwNDM4YjYyN2ZkMWM4MWMxMmEzNmI5ZGFiYzRhNDJjYzQ4ZTQ5OTVhMGI3
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b076808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Preparation

Don appropriate PPE:
- Safety glasses with side shields or goggles
- Chemical-resistant gloves (e.g., nitrile)
- Lab coat

'

Work in a well-ventilated area,
preferably a chemical fume hood.

'

Gather all necessary equipment
and weigh strontium chloride in a
contained manner to avoid dust generation.

. )
4 N

Handling
y

Carefully dispense the required amount.
Avoid creating dust.

'

If making a solution, slowly add the solid
to the solvent while stirring.

.

/
f Post-H vandling A

(Decontaminate work surfaces)

Dispose of waste in a properly
labeled hazardous waste container.

l

Remove PPE carefully and wash
hands thoroughly with soap and water.

- J
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Click to download full resolution via product page

Caption: Step-by-step response to a dichlorostrontium spill.
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Part 4: Disposal Considerations

Chemical waste, including strontium chloride and any contaminated materials, must be
disposed of in accordance with all applicable local, state, and federal regulations. [6]Waste
should be placed in a clearly labeled, sealed container for hazardous waste collection. [3]Do
not dispose of down the drain. [3]

Conclusion

Dichlorostrontium is a valuable laboratory chemical that can be used safely when its
properties and hazards are well understood and respected. Adherence to the handling,
storage, and emergency procedures outlined in this guide is essential for protecting the health
and safety of laboratory personnel. Researchers, scientists, and drug development
professionals are encouraged to review the full Safety Data Sheet (SDS) for strontium chloride
before use and to integrate these safety practices into their standard operating procedures.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Dichlorostrontium: A Comprehensive Technical Guide
for Laboratory Professionals]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076808#dichlorostrontium-cas-number-and-safety-
data-sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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